Cas no 61466-64-6 (4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-)

• Product Name: 4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
• CAS No: 61466-64-6
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 478280
• PubChem ID: 12624958
• Update Time: 2025-04-19

4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
• 8-methyl-4-oxochromene-3-carbaldehyde
• 61466-64-6
• DTXSID30504783
• 8-Methyl-4-oxo-4H-1-benzopyran-3-carbaldehyde
• 8-Methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 8-Methyl-4-oxo-4H-chromene-3-carbaldehyde

• Inchi： 1S/C11H8O3/c1-7-3-2-4-9-10(13)8(5-12)6-14-11(7)9/h2-6H,1H3
• InChI Key： XGEOACJQBOXGAY-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 188.04734
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37